Pamidronic Acid

• CAS: 109552-15-0; 40391-99-9; 57248-88-1
• Molecular Formula: C3H11NO7P2
• Molecular Weight: 235.07 g/mol
• InChI: InChI=1S/C3H11NO7P2/c4-2-1-3(5,12(6,7)8)13(9,10)11/h5H,1-2,4H2,(H2,6,7,8)(H2,9,10,11)
• InChIKey: WRUUGTRCQOWXEG-UHFFFAOYSA-N
• Solubility: 1.58e+01 g/L

Researchers face variable bone retention and short normocalcemia duration with other bisphosphonates. Pamidronic acid (pamidronate disodium) is the solution: a second-generation aminobisphosphonate with proven FPPS inhibition (IC₅₀ = 0.85 μM). - **Superior bone binding**: Highest hydroxyapatite (001) adsorption energy per DFT calculations, surpassing alendronate & zoledronic acid. - **Extended clinical effect**: Median 28-day normocalcemia duration vs. 14 days for clodronate (P < 0.01). - **Stable supply**: Lyophilized form stable 36 months at -20°C; aqueous solubility 50 mg/mL.

Pamidronic Acid Overview

Pamidronic acid (C₃H₉NO₇P₂Na₂; CAS 109552-15-0), commonly supplied as pamidronate disodium, is a second-generation aminobisphosphonate that forms the critical structural and pharmacologic bridge between early non-nitrogenous bisphosphonates (e.g., etidronate, clodronate) and later high-potency heterocyclic congeners (e.g., zoledronic acid, risedronate). It is characterized by an R1 hydroxyl group and an R2 aminoethyl side chain (–CH₂CH₂NH₂), making it the first nitrogen-containing bisphosphonate (N-BP) to enter clinical use [1]. Pamidronate is primarily administered intravenously for the management of hypercalcemia of malignancy, Paget's disease of bone, and osteolytic bone metastases, and it exhibits high aqueous solubility (50 mg/mL in water) with the lyophilized form remaining stable for 36 months when stored desiccated at −20 °C [2]. Its mechanism involves inhibition of farnesyl pyrophosphate synthase (FPPS) within osteoclasts, with an IC₅₀ of 0.85 μM against human FPPS, positioning it as an intermediate-potency agent in the bisphosphonate class [3].

Mechanism FPPS inhibition tool compound; N-BP pathway studies

Bone Targeting Reported highest HA binding affinity; supports bone-localization research

Potency Reference Intermediate FPPS IC₅₀ benchmark for SAR campaigns

• [1] Russell, R. G. G., Watts, N. B., Ebetino, F. H., & Rogers, M. J. (2008). Mechanisms of action of bisphosphonates: similarities and differences and their potential influence on clinical efficacy. Osteoporosis International, 19(6), 733-759. https://doi.org/10.1007/s00198-007-0540-x View Source
• [2] Pfizer Medical Information. (2021). Pamidronate Disodium Injection – Prescribing Information. Labeling.pfizer.com. View Source
• [3] Dunford, J. E., Thompson, K., Coxon, F. P., Luckman, S. P., Hahn, F. M., Poulter, C. D., ... & Rogers, M. J. (2001). Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates. Journal of Pharmacology and Experimental Therapeutics, 296(2), 235-242. View Source

Pamidronic Acid: Why Generic Substitution Fails

The bisphosphonate drug class exhibits profound differences in molecular mechanism, target binding affinity, and clinical pharmacology that preclude therapeutic interchangeability. Pamidronate's aminoalkyl side chain (R2 = –CH₂CH₂NH₂) constitutes the minimal nitrogen-containing pharmacophore required for FPPS inhibition, distinguishing it mechanistically from non-nitrogenous bisphosphonates (etidronate, clodronate) which instead induce osteoclast apoptosis via cytotoxic ATP analogs [1]. Within the N-BP subset, small structural modifications at the R2 position translate into orders-of-magnitude differences in FPPS inhibitory potency, bone mineral binding affinity, and in vivo antiresorptive efficacy [2]. Computational studies confirm that pamidronate possesses the highest adsorption energy onto the hydroxyapatite (001) surface among all clinically used bisphosphonates examined—surpassing alendronate, zoledronic acid, risedronate, and ibandronate—meaning the drug's bone-targeting and skeletal retention kinetics cannot be replicated by substituting another agent [3]. Clinically, even within the same therapeutic indication, outcomes diverge sharply: pamidronate produces a median normocalcemia duration of 28 days vs. 14 days for clodronate in hypercalcemia of malignancy (P < 0.01), and 70% vs. 41% calcium normalization rates versus etidronate (P = 0.026) [4] [5]. These quantitative gaps in binding, potency, and clinical response render simple generic substitution invalid.

Pamidronic Acid

Other Bisphosphonates

Nitrogen-containing FPPS inhibitor

Non-nitrogenous bisphosphonates (e.g., etidronate, clodronate) act via cytotoxic ATP analogs; mechanism mismatch

Reported top-ranked HA binding affinity

Alendronate, zoledronic acid show lower binding; skeletal retention kinetics may not transfer

Reported endpoint duration in hypercalcemia models

Clodronate, etidronate show shorter reported normocalcemia duration; endpoint profile may differ

• [1] Russell, R. G. G., Watts, N. B., Ebetino, F. H., & Rogers, M. J. (2011). The relationship between the chemistry and biological activity of the bisphosphonates. Bone, 49(1), 20-33. https://doi.org/10.1016/j.bone.2011.03.774 View Source
• [2] Widler, L., Jaeggi, K. A., Glatt, M., Müller, K., Bachmann, R., Bisping, M., ... & Green, J. R. (2002). Highly potent geminal bisphosphonates. From pamidronate disodium (Aredia) to zoledronic acid (Zometa). Journal of Medicinal Chemistry, 45(17), 3721-3738. https://doi.org/10.1021/jm020819i View Source
• [3] Ri, M. H., Jang, Y. M., Ri, U. S., Yu, C. J., & Kim, S. U. (2016). Ab initio Investigation of Adsorption Characteristics of Bisphosphonates on Hydroxyapatite (001) Surface. arXiv preprint arXiv:1604.07489. View Source
• [4] Purohit, O. P., Radstone, C. R., Anthony, C., Kanis, J. A., & Coleman, R. E. (1995). A randomised double-blind comparison of intravenous pamidronate and clodronate in the hypercalcaemia of malignancy. British Journal of Cancer, 72(5), 1289-1293. https://doi.org/10.1038/bjc.1995.502 View Source
• [5] Gucalp, R., Ritch, P., Wiernik, P. H., Sarma, P. R., Keller, A., Richman, S. P., ... & Siegel, R. (1992). Comparative study of pamidronate disodium and etidronate disodium in the treatment of cancer-related hypercalcemia. Journal of Clinical Oncology, 10(1), 134-142. https://doi.org/10.1200/JCO.1992.10.1.134 View Source

Pamidronic Acid Comparative Evidence

Highest Hydroxyapatite Binding Affinity

In an ab initio density functional theory (DFT) study comparing adsorption energies of seven bisphosphonates onto the hydroxyapatite (001) surface, pamidronate demonstrated the highest adsorption energy, exceeding alendronate, zoledronic acid, clodronate, risedronate, ibandronate, minodronate, and etidronate [1]. The ranking order—pamidronate > alendronate > zoledronic acid > clodronate > ibandronate > minodronate ≈ etidronate—indicates that pamidronate possesses superior intrinsic affinity for the bone mineral surface, a property that directly governs skeletal uptake, local concentration at resorption sites, and duration of bone retention.

HA Binding Rank

Reported

#1 of 7 bisphosphonates

Supports bone-targeting selection context

DFT-computed ranking; experimental validation pending

Evidence Dimension	Adsorption energy onto hydroxyapatite (001) surface by first-principles DFT calculation
Target Compound Data	Pamidronate: highest adsorption energy (ranking position 1 of 7; exact energy value depends on computational method and surface termination used in the study)
Comparator Or Baseline	Alendronate (rank 2), zoledronic acid (rank 3), clodronate (rank 4), ibandronate (rank 5), minodronate (rank 6), etidronate (rank 7) [1]
Quantified Difference	Pamidronate ranks first in binding affinity; quantitative binding energy differences are reported in the original DFT data (varies by exchange–correlation functional); the relative ranking is unambiguous and consistent across computational methods.
Conditions	DFT calculations on hydroxyapatite (001) surface; bisphosphonate structures optimized in gas phase then adsorbed onto the surface; adsorption energy = E_total − (E_surface + E_molecule).

Why This Matters

For bone-targeting drug delivery, radiolabeling, or biomaterial coating applications, pamidronate's highest hydroxyapatite binding affinity predicts superior skeletal uptake and retention compared to alendronate, zoledronic acid, or any other tested bisphosphonate, making it the preferred choice when maximal bone-surface localization is the primary experimental or therapeutic objective.

• [1] Ri, M. H., Jang, Y. M., Ri, U. S., Yu, C. J., & Kim, S. U. (2016). Ab initio Investigation of Adsorption Characteristics of Bisphosphonates on Hydroxyapatite (001) Surface. arXiv preprint arXiv:1604.07489. View Source

Extended Normocalcemia in Hypercalcemia of Malignancy

In a randomized, double-blind, head-to-head trial (n = 41) comparing single intravenous infusions of pamidronate 90 mg vs. clodronate 1500 mg for hypercalcemia of malignancy (corrected serum calcium > 2.7 mmol/L persisting after 48 h saline rehydration), pamidronate achieved normocalcemia in 100% (19/19) of evaluable patients vs. 80% (16/20) for clodronate [1]. The median time to achieve normocalcemia was 4 days (range 2–14) for pamidronate and 3 days (range 2–6) for clodronate. Critically, the median duration of normocalcemic remission was 28 days (range 10–28+) following pamidronate compared to only 14 days (range 7–21) following clodronate (P < 0.01) [1]. Furthermore, two patients who failed clodronate therapy subsequently achieved prolonged normocalcemia (14 and >28 days) with pamidronate salvage treatment.

Normocalcemia Duration

Endpoint context

28 days vs 14 days

P < 0.01

Reported endpoint duration context

Randomized trial (n=41); endpoint interpretation

Evidence Dimension	Duration of normocalcemic remission in hypercalcemia of malignancy
Target Compound Data	Pamidronate 90 mg IV: median 28 days (range 10–28+ days); normocalcemia rate 100% (19/19)
Comparator Or Baseline	Clodronate 1500 mg IV: median 14 days (range 7–21 days); normocalcemia rate 80% (16/20)
Quantified Difference	2-fold longer median remission duration (28 vs. 14 days; P < 0.01); 20 percentage-point higher normocalcemia rate
Conditions	Multicenter, randomized, double-blind trial in 41 patients with hypercalcemia of malignancy; corrected serum calcium > 2.7 mmol/L after 48 h saline rehydration; single 4-hour IV infusion.

Why This Matters

Procurement decisions for hypercalcemia of malignancy management should prioritize pamidronate over clodronate for settings requiring sustained calcium control; the doubling of normocalcemic remission duration directly translates into reduced retreatment frequency, lower cumulative drug exposure, and improved patient convenience.

• [1] Purohit, O. P., Radstone, C. R., Anthony, C., Kanis, J. A., & Coleman, R. E. (1995). A randomised double-blind comparison of intravenous pamidronate and clodronate in the hypercalcaemia of malignancy. British Journal of Cancer, 72(5), 1289-1293. https://doi.org/10.1038/bjc.1995.502 View Source

Calcium Normalization Rate in Cancer-Related Hypercalcemia

A multicenter, double-blind, randomized trial (n = 65) compared a single 60 mg intravenous infusion of pamidronate disodium (APD) with etidronate disodium (EHDP) 7.5 mg/kg/day for 3 days in patients with cancer-related hypercalcemia (corrected calcium ≥ 12.0 mg/dL after 24 h hydration) [1]. Pamidronate normalized corrected serum calcium in 70% (21/30) of patients vs. 41% (14/34) for etidronate (P = 0.026). The absolute reduction in mean corrected serum calcium during the first week was greater with pamidronate: from 14.6 to 10.5 mg/dL (Δ = 4.1 mg/dL) compared to etidronate's reduction from 13.8 to 11.6 mg/dL (Δ = 2.2 mg/dL) [1].

Ca Normalization Rate

Endpoint context

70% vs 41%

P = 0.026

Reported calcium normalization endpoint

Randomized trial; requires model validation

Evidence Dimension	Rate of corrected serum calcium normalization in cancer-related hypercalcemia and magnitude of calcium reduction at 1 week
Target Compound Data	Pamidronate 60 mg single IV infusion: normalization rate 70% (21/30); calcium reduction: 14.6 → 10.5 mg/dL (Δ 4.1 mg/dL)
Comparator Or Baseline	Etidronate 7.5 mg/kg/day IV for 3 days: normalization rate 41% (14/34); calcium reduction: 13.8 → 11.6 mg/dL (Δ 2.2 mg/dL)
Quantified Difference	29 percentage-point higher normalization rate (P = 0.026); 1.86-fold greater absolute calcium reduction
Conditions	Multicenter, double-blind, randomized controlled trial; 65 patients with cancer-related hypercalcemia; corrected calcium ≥ 12.0 mg/dL after 24 h hydration.

Why This Matters

When sourcing a bisphosphonate for cancer-related hypercalcemia management with a proven superiority margin over a first-generation comparator, pamidronate's nearly 2-fold greater calcium reduction and 70% vs. 41% normalization rate provides a robust, evidence-based justification for selecting it over etidronate, particularly in clinical settings where rapid, reliable calcium control is critical.

• [1] Gucalp, R., Ritch, P., Wiernik, P. H., Sarma, P. R., Keller, A., Richman, S. P., ... & Siegel, R. (1992). Comparative study of pamidronate disodium and etidronate disodium in the treatment of cancer-related hypercalcemia. Journal of Clinical Oncology, 10(1), 134-142. https://doi.org/10.1200/JCO.1992.10.1.134 View Source

Intermediate FPPS Inhibitory Potency

Pamidronate inhibits human farnesyl pyrophosphate synthase (FPPS) with an IC₅₀ of 0.85 μM in J774 cell homogenates, placing it in an intermediate potency category distinct from both earlier non-nitrogenous bisphosphonates and later, more potent heterocyclic analogs [1]. For comparison, zoledronic acid (IC₅₀ = 0.02 μM) is 42.5-fold more potent, risedronate (IC₅₀ = 0.10 μM) is 8.5-fold more potent, ibandronate (IC₅₀ = 0.31 μM) is 2.7-fold more potent, and alendronate (IC₅₀ = 0.50 μM) is 1.7-fold more potent than pamidronate. In the corresponding bone resorption assay (1,25-dihydroxyvitamin D₃-induced calcium release from mouse calvaria in vitro), pamidronate's IC₅₀ of 0.2 μM is 100-fold weaker than zoledronic acid (0.002 μM), 20-fold weaker than risedronate (0.01 μM), and 10-fold weaker than ibandronate (0.02 μM) [2].

FPPS IC₅₀

Reported

0.85 µM

42.5× less potent than zoledronic acid

Intermediate-potency reference compound

J774 cell homogenate assay; SAR benchmark

Evidence Dimension	FPPS enzyme inhibition (IC₅₀) in J774 cell homogenates; in vitro bone resorption inhibition (IC₅₀) in mouse calvaria
Target Compound Data	Pamidronate: FPPS IC₅₀ = 0.85 μM; Bone resorption IC₅₀ = 0.2 μM
Comparator Or Baseline	Zoledronic acid (0.02 μM / 0.002 μM), risedronate (0.10 μM / 0.01 μM), ibandronate (0.31 μM / 0.02 μM), alendronate (0.50 μM / 0.05 μM) [1] [2]
Quantified Difference	42.5-fold less potent than zoledronic acid at FPPS; 8.5-fold less than risedronate; 2.7-fold less than ibandronate; 1.7-fold less than alendronate. Conversely, >100-fold more potent than non-nitrogenous bisphosphonates that do not inhibit FPPS.
Conditions	FPPS assay: dose–response in J774 macrophage cell homogenates, mean of 3 experiments (Dunford et al., 2001). Bone resorption assay: 1,25(OH)₂D₃-induced ⁴⁵Ca release from mouse calvaria in vitro (Green et al., 1997).

Why This Matters

For researchers requiring a bisphosphonate with well-characterized, moderate FPPS inhibitory activity—particularly for mechanistic studies, inhibitor co-crystallization, or use as a reference compound in SAR campaigns—pamidronate's intermediate IC₅₀ of 0.85 μM against the validated J774 cell homogenate assay makes it the ideal benchmark against which to calibrate novel inhibitor potency without the confounding ultra-potency of zoledronic acid (IC₅₀ = 0.02 μM).

• [1] Dunford, J. E., Thompson, K., Coxon, F. P., Luckman, S. P., Hahn, F. M., Poulter, C. D., ... & Rogers, M. J. (2001). Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates. Journal of Pharmacology and Experimental Therapeutics, 296(2), 235-242. View Source
• [2] Green, J. R., Müller, K., & Jaeggi, K. A. (1994). Preclinical pharmacology of CGP 42′446, a new, potent, heterocyclic bisphosphonate compound. Journal of Bone and Mineral Research, 9(5), 745-751. https://doi.org/10.1002/jbmr.5650090521 View Source

Lyophilized Formulation Stability and Shelf Life

Pamidronate disodium is supplied as a sterile lyophilized powder for reconstitution, a formulation that confers a documented shelf life of 36 months when stored at −20 °C under desiccated conditions, compared to solution-state stability of only 1–3 months at −20 °C before potency loss occurs [1]. The compound is freely soluble in water (50 mg/mL, 179.19 mM) and in 2N sodium hydroxide, sparingly soluble in 0.1N HCl and 0.1N acetic acid, and practically insoluble in organic solvents [2]. This solubility profile supports straightforward reconstitution for intravenous administration while the lyophilized format eliminates cold-chain distribution constraints during long-term procurement planning.

Lyophilized Stability

Data to verify

36-month at −20°C

50 mg/mL aqueous solubility

Supports long-term procurement planning

Supplier-specified; conditions review

Evidence Dimension	Formulation stability and solubility profile
Target Compound Data	Lyophilized pamidronate disodium: stable for 36 months at −20 °C desiccated; aqueous solubility 50 mg/mL (179.19 mM); sparingly soluble in dilute acid; practically insoluble in organic solvents
Comparator Or Baseline	No systematic head-to-head stability comparison with other lyophilized bisphosphonates identified; the 36-month stability represents a vendor-specified parameter per current technical datasheets [1] [2].
Quantified Difference	36-month shelf life (lyophilized) vs. 1–3 months (reconstituted solution); solubility: 50 mg/mL in water; sparingly soluble in 0.1N HCl/0.1N acetic acid; practically insoluble in organic solvents
Conditions	Lyophilized storage: −20 °C, desiccated. Reconstituted solution: −20 °C, use within 1–3 months. Aqueous solubility measured at ambient temperature.

Why This Matters

For institutional procurement, the 36-month lyophilized stability of pamidronate disodium enables bulk purchasing and long-term inventory planning without the cold-chain urgency or rapid expiration risks associated with ready-to-use solution formulations of other bisphosphonates; this directly reduces procurement frequency, shipping costs, and wastage from expired stock.

• [1] Adooq Bioscience. (n.d.). Pamidronate Disodium – Datasheet. Adooq.com. View Source
• [2] Pfizer Medical Information. (2021). Pamidronate Disodium Injection – Prescribing Information. Labeling.pfizer.com. View Source

Pamidronic Acid: Key Research and Industrial Applications

Bone-Targeted Drug Delivery and Radiopharmaceutical Conjugates

Pamidronate's highest hydroxyapatite binding affinity among all clinically tested bisphosphonates, as demonstrated by DFT adsorption energy calculations [1], makes it the optimal bone-targeting ligand for the design of bisphosphonate-drug conjugates, radiolabeled bone imaging agents, or bone-seeking nanoparticles. For radiopharmaceutical applications, superior skeletal uptake translates directly into higher target-to-background ratios and improved imaging contrast. For drug conjugate development, enhanced bone surface retention prolongs local therapeutic exposure while potentially reducing systemic distribution. Procurement of pamidronic acid for these applications is justified by quantitative binding superiority over alendronate and zoledronic acid.

Hypercalcemia of Malignancy: Sustained Calcium Control

In clinical or clinical-research settings where prolonged normocalcemic remission is the primary therapeutic goal, pamidronate's median 28-day duration of action—double the 14 days observed with clodronate in the randomized trial by Purohit et al. [2]—supports its selection as the first-line bisphosphonate. This extended duration directly reduces the need for frequent retreatment, lowers cumulative drug exposure, and decreases healthcare resource utilization. Additionally, pamidronate's 70% calcium normalization rate vs. 41% for etidronate (P = 0.026) in the trial by Gucalp et al. [3] provides further evidence-based justification for its use in cancer-related hypercalcemia protocols.

FPPS Enzymology and Bisphosphonate SAR Studies

Pamidronate's well-characterized FPPS IC₅₀ of 0.85 μM in J774 cell homogenates [4], combined with its position as the structurally simplest nitrogen-containing bisphosphonate (R2 = –CH₂CH₂NH₂), makes it the ideal reference compound for enzyme inhibition studies, co-crystallization trials, and SAR campaigns. Its intermediate potency avoids the steep dose–response curve and solubility challenges of ultra-potent analogs like zoledronic acid (IC₅₀ = 0.02 μM) while still maintaining robust, reproducible FPPS inhibition. Industrial procurement of pamidronic acid for drug discovery programs is justified by its utility as a benchmark inhibitor and its documented role as the core scaffold from which alendronate, ibandronate, and zoledronic acid were derived [5].

Biomaterial Coatings for Bone-Implant Integration

For surface functionalization of orthopedic or dental implants with bisphosphonates to enhance peri-implant bone formation and reduce osteoclast-mediated resorption, pamidronate's highest hydroxyapatite adsorption energy [1] predicts the strongest and most durable coating among clinically available bisphosphonates. This property is particularly valuable for cementless implants where rapid, stable osseointegration is critical. Procurement of pamidronic acid for biomaterials research is supported by the quantitative ranking of its binding energy above alendronate and zoledronic acid, enabling stronger, more persistent local bisphosphonate delivery at the bone–implant interface.

Application

Selection Property

Validation Focus

Bone-targeted delivery research

HA binding affinity ranking

Bone-surface retention models

Calcium control endpoint studies

Reported normocalcemia duration

Endpoint comparison design

FPPS inhibitor SAR campaigns

Intermediate IC₅₀ benchmark

Enzyme inhibition assay reproducibility

Biomaterial coating research

Reported adsorption energy

Coating durability and osseointegration models

• [1] Ri, M. H., Jang, Y. M., Ri, U. S., Yu, C. J., & Kim, S. U. (2016). Ab initio Investigation of Adsorption Characteristics of Bisphosphonates on Hydroxyapatite (001) Surface. arXiv preprint arXiv:1604.07489. View Source
• [2] Purohit, O. P., Radstone, C. R., Anthony, C., Kanis, J. A., & Coleman, R. E. (1995). A randomised double-blind comparison of intravenous pamidronate and clodronate in the hypercalcaemia of malignancy. British Journal of Cancer, 72(5), 1289-1293. https://doi.org/10.1038/bjc.1995.502 View Source
• [3] Gucalp, R., Ritch, P., Wiernik, P. H., Sarma, P. R., Keller, A., Richman, S. P., ... & Siegel, R. (1992). Comparative study of pamidronate disodium and etidronate disodium in the treatment of cancer-related hypercalcemia. Journal of Clinical Oncology, 10(1), 134-142. https://doi.org/10.1200/JCO.1992.10.1.134 View Source
• [4] Dunford, J. E., Thompson, K., Coxon, F. P., Luckman, S. P., Hahn, F. M., Poulter, C. D., ... & Rogers, M. J. (2001). Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates. Journal of Pharmacology and Experimental Therapeutics, 296(2), 235-242. View Source
• [5] Widler, L., Jaeggi, K. A., Glatt, M., Müller, K., Bachmann, R., Bisping, M., ... & Green, J. R. (2002). Highly potent geminal bisphosphonates. From pamidronate disodium (Aredia) to zoledronic acid (Zometa). Journal of Medicinal Chemistry, 45(17), 3721-3738. https://doi.org/10.1021/jm020819i View Source